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Compound of Interest

Compound Name: Piperonylonitrile

Cat. No.: B116396

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piperonylonitrile, also known as 3,4-(Methylenedioxy)benzonitrile or 1,3-Benzodioxole-5-
carbonitrile, is a versatile organic compound with significant applications in various industries,
including the synthesis of agrochemicals and the formulation of fragrances.[1] Its unique
chemical structure and physical properties make it a compound of interest for researchers and
professionals in drug development and material science. This technical guide provides an in-
depth overview of the core physical characteristics of piperonylonitrile, supported by
experimental protocols and logical workflow diagrams.

Molecular and Physical Properties

The fundamental physical and chemical properties of piperonylonitrile are summarized in the
tables below. These values have been compiled from various sources and represent a
consensus of reported data. It is important to note that some values, particularly boiling point,
density, and refractive index, are often estimated and may vary slightly between different
sources.

Table 1: General and Molecular Properties of
Piperonylonitrile
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Property Value Source(s)
Chemical Name Piperonylonitrile [2]
3,4-
(Methylenedioxy)benzonitrile,
Synonyms ] [11[3114]
1,3-Benzodioxole-5-
carbonitrile
CAS Number 4421-09-4 [11[2][3]
Molecular Formula CsHsNO2 [11121[3]
Molecular Weight 147.13 g/mol [1][2]13]
White to light red/green or
Appearance beige crystalline powder or [11[31[5]
needles
Purity >98% (GC) [1][6]

ble 2: Physicochemical  pi lonitril

Property Value Source(s)
Melting Point 90-97 °C [11131[7]
Boiling Point 257.3 - 267.22 °C (at 760 -

mmHgQ)
Density ~1.3 g/cm?3 (estimate) [3]
Flash Point 115.4°C [31[41[8]
Vapor Pressure 0.0146 mmHg at 25°C [3114]
Refractive Index ~1.55 - 1.60 (estimate) [3]

Soluble in Dichloromethane,

Solubility Ethyl Acetate, Methanol.[3][4]
[51[9] Insoluble in water.[10]
Store at room temperature in a
Storage

dry, sealed container.[1][3]
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Experimental Protocols

The following sections detail standardized laboratory methodologies for determining the key
physical properties of piperonylonitrile. These protocols are based on general organic
chemistry principles and can be adapted for specific laboratory settings.

Determination of Melting Point

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
(typically 0.5-1°C) is characteristic of a pure compound.

Methodology:

Sample Preparation: A small amount of finely powdered piperonylonitrile is packed into a
capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in a melting point apparatus
(e.g., a Thiele tube with heating oil or an automated digital instrument).

e Heating: The apparatus is heated gradually, with the rate of temperature increase slowed to
1-2°C per minute as the expected melting point is approached.

» Observation: The temperature at which the first liquid appears (onset of melting) and the
temperature at which the last solid crystal disappears (completion of melting) are recorded.
This range represents the melting point of the sample.

Determination of Boiling Point

The boiling point is determined at a specific atmospheric pressure and is a characteristic
physical constant for a pure liquid. Since piperonylonitrile is a solid at room temperature, this
protocol applies to its molten state.

Methodology:

o Sample Preparation: A small quantity (a few milliliters) of molten piperonylonitrile is placed
in a small test tube or fusion tube.
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o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid
sample.

e Heating: The test tube assembly, along with a thermometer, is heated in a suitable apparatus
(e.g., an oil bath or an aluminum block heater). The heating should be slow and uniform.

o Observation: As the liquid heats, air trapped in the capillary tube will expand and exit as
bubbles. The temperature at which a rapid and continuous stream of bubbles emerges from
the capillary tip is recorded as the boiling point. This occurs when the vapor pressure of the
liquid equals the external pressure.

Determination of Solubility

Understanding the solubility of a compound is crucial for its application in various formulations
and reactions.

Methodology:

e Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol,
dichloromethane, hexane) should be selected for testing.

o Sample Preparation: A small, accurately weighed amount of piperonylonitrile (e.g., 10 mg)
is placed into a test tube.

e Solvent Addition: A measured volume of the selected solvent (e.g., 1 mL) is added to the test
tube.

e Mixing and Observation: The mixture is agitated vigorously (e.g., using a vortex mixer) for a
set period (e.g., 1 minute). The sample is then visually inspected to determine if it has
completely dissolved. If the solid is no longer visible, the compound is considered soluble in
that solvent under the tested conditions. If the solid remains, it is considered insoluble or
sparingly soluble.

Logical Workflow and Synthesis Pathway

Piperonylonitrile serves as a key intermediate in the synthesis of various commercially
important compounds. One such example is its potential role in the synthesis of piperonyl
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butoxide, a common synergist in insecticides. The following diagram illustrates a logical
workflow for a plausible synthesis route.

Starting Material Intermediate Synthesis Reduction Potential Final Product

Reaction with
Reduction Further Synthetic Steps
e.g., with H2/Catalyst Piperonylamine 4—9-'—)—”' ., Etherffication Piperonyl Butoxide Precursor

Hydroxylamine HCI &
Dehydration

Heliotropin Piperonylonitrile

Click to download full resolution via product page

Caption: A simplified workflow illustrating the synthesis of a piperonyl butoxide precursor from
heliotropin, with piperonylonitrile as a key intermediate.

Conclusion

This technical guide provides a comprehensive overview of the essential physical
characteristics of piperonylonitrile, tailored for a scientific audience. The tabulated data offers
a quick reference for its properties, while the detailed experimental protocols provide a
foundation for laboratory investigation. The illustrative workflow highlights its significance as a
synthetic intermediate. This information is intended to support further research and
development involving this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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© 2025 BenchChem. All rights reserved. 6/6 Tech Support


http://chem.ws/dl-1014/exp12-organics.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://inis.iaea.org/records/w2fsp-e4261
https://www.chem.ucalgary.ca/courses/351/laboratory/351expt_01_solubility.pdf
https://www.benchchem.com/product/b116396#physical-characteristics-of-piperonylonitrile
https://www.benchchem.com/product/b116396#physical-characteristics-of-piperonylonitrile
https://www.benchchem.com/product/b116396#physical-characteristics-of-piperonylonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b116396?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

